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For Researchers, Scientists, and Drug Development Professionals

Abstract
Malononitrile (CH₂(CN)₂), also known as propanedinitrile, is a highly reactive and versatile

chemical intermediate crucial in the synthesis of a wide array of pharmaceuticals, dyes, and

agricultural chemicals. However, its utility is matched by its significant toxicity and hazardous

nature. This technical guide provides an in-depth overview of the safety protocols, proper

handling procedures, and storage requirements for malononitrile. It is intended to serve as an

essential resource for laboratory personnel, ensuring a safe and compliant research

environment. This document includes a summary of toxicological data, detailed experimental

methodologies for toxicity assessment, and visual workflows for critical safety procedures.

Hazard Identification and Classification
Malononitrile is a white to light yellow crystalline solid that is classified as acutely toxic.[1][2] It

is harmful if swallowed, inhaled, or absorbed through the skin.[3][4] Upon heating or in the

event of a fire, it can produce highly toxic fumes, including hydrogen cyanide and nitrogen

oxides.[1][5]

GHS Hazard Statements:

H301: Toxic if swallowed.[3][4]
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H311: Toxic in contact with skin.[3][4]

H331: Toxic if inhaled.[3][4]

H410: Very toxic to aquatic life with long lasting effects.[3][4]

Toxicological Data
The toxicity of malononitrile is primarily attributed to its in vivo metabolism, which can release

cyanide.[6] Cyanide is a potent inhibitor of cellular respiration. The following tables summarize

the key toxicological data for malononitrile.

Table 1: Acute Toxicity Data

Route of Exposure Species Value Reference

Oral LD50 Rat 14 mg/kg [7]

Dermal LD50 Rat 350 mg/kg [7]

| Inhalation LC50 | Rat | 57 ppm (2 h) |[7] |

Table 2: Physical and Chemical Properties

Property Value Reference

Molecular Formula C₃H₂N₂ [2][8]

Molecular Weight 66.06 g/mol [2]

Appearance
White to light yellow crystalline

solid
[1]

Melting Point 30-32 °C (86-90 °F) [7]

Boiling Point 220 °C (428 °F) [9]

Solubility in Water 133 g/L at 20 °C

| Vapor Pressure | 0.200 mm Hg @ 25 °C | |
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Mechanism of Toxicity: Inhibition of Cellular
Respiration
The primary mechanism of malononitrile's acute toxicity is the metabolic release of the

cyanide ion (CN⁻). Cyanide is a potent and rapid-acting cellular poison that targets the

mitochondrial electron transport chain. Specifically, it binds to the ferric (Fe³⁺) ion in the heme

a₃ group of Cytochrome c oxidase (Complex IV).[3][5][10][11] This binding reversibly inhibits

the enzyme, preventing the transfer of electrons to oxygen, the final electron acceptor in the

chain.[10][11] The interruption of this process halts aerobic respiration and the production of

ATP, leading to cellular hypoxia and rapid cell death. Tissues with high oxygen demands, such

as the central nervous system and the heart, are particularly vulnerable.[11]
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Preparation

Handling

Post-Handling

Plan Experiment

Assess Risks &
Confirm Ventilation

(Fume Hood)

Don Full PPE:
- Respirator (if needed)
- Goggles & Face Shield

- Resistant Gloves
- Lab Coat

Weigh/Dispense
Malononitrile

in Fume Hood

Perform Reaction/
Procedure
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Dispose of Waste in
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Receiving Malononitrile

Is container intact and
properly labeled?

Select Storage Location

Yes

Reject Shipment/
Quarantine

No

Cool, Dry, Well-Ventilated?

Segregate from Incompatibles

Yes

Find Suitable Location

No

Acids, Bases, Oxidizers,
Reducing Agents?

Store in Secondary Containment
with 'Acutely Toxic' Label

No

Reorganize Storage

Yes

Log in Chemical Inventory
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Immediate Actions

Personnel Exposure Chemical Spill

Spill or Exposure Occurs

Alert personnel in the area
and supervisor

Evacuate immediate area

Call Emergency Services
(if necessary)

Type of Emergency?

Remove victim from exposure

Exposure

Don appropriate full PPE

Spill

Use safety shower/eyewash
for at least 15 mins

Remove contaminated clothing

Seek immediate medical attention

Report Incident

Contain spill with
inert absorbent material

Collect waste into a
sealed hazardous waste container

Decontaminate the spill area

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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